CpNMT-IN-1

• Molecular Formula: C25H25ClN4O4S
• Molecular Weight: 513.0 g/mol
• InChI: InChI=1S/C25H25ClN4O4S/c1-3-30(18-9-5-4-6-10-18)35(33,34)19-13-14-21(26)20(17-19)24(31)27-22-11-7-8-12-23(22)29-16-15-28(2)25(29)32/h4-14,17H,3,15-16H2,1-2H3,(H,27,31)
• InChIKey: MEZUFKMGDTWVCO-UHFFFAOYSA-N

CpNMT-IN-1: Selective CpNMT Inhibitor

CpNMT-IN-1 (Compound 11e) is a small-molecule inhibitor targeting the N-myristoyltransferase (NMT) enzyme of Cryptosporidium parvum (CpNMT), a protozoan parasite responsible for life-threatening diarrheal illness in children and immunocompromised individuals [1]. The compound, with molecular formula C25H25ClN4O4S and molecular weight 513.01 g/mol, demonstrates an IC50 value of 2.5 μM against CpNMT enzymatic activity and an EC50 value of 6.9 μM against C. parvum growth in cell-based assays [2]. CpNMT-IN-1 was derived from a structure-guided optimization campaign aimed at improving selectivity over the human host NMT enzyme (HsNMT1), a key differentiator for minimizing potential off-target effects [1].

Enzymatic CpNMT target engagement assays

C. parvum cellular growth inhibition screening

Host-selectivity profiling over human HsNMT1

• [1] Sigalapalli DK, et al. Structure guided modification of 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide to afford selective inhibitors of Cryptosporidium parvum N-myristoyltransferase. Bioorg Med Chem Lett. 2025 Jan 6;119:130092. doi: 10.1016/j.bmcl.2025.130092. View Source
• [2] TargetMol. CpNMT-IN-1 (Compound 11e) Datasheet. TargetMol Cat# T204948. View Source

CpNMT-IN-1 Selectivity vs Analogs

Cryptosporidiosis remains a significant unmet medical need, with the current standard-of-care nitazoxanide demonstrating only partial efficacy in children and ineffectiveness in immunocompromised patients [1]. The pursuit of novel anticryptosporidial agents has identified N-myristoyltransferase (NMT) as a promising drug target, given its essential role in parasite survival and its validation in related protozoan pathogens like Plasmodium and Leishmania [2]. However, the high structural conservation between parasite and human NMT enzymes poses a substantial challenge for achieving target selectivity. Early-stage NMT inhibitors often lack sufficient discrimination between CpNMT and the human host enzyme HsNMT1, leading to potential cytotoxicity and limiting therapeutic windows [3]. Consequently, generic substitution with compounds that merely demonstrate CpNMT inhibitory activity—without quantitatively defined selectivity profiles—introduces significant risk of off-target human NMT inhibition. This guide presents the specific, comparator-based evidence that differentiates CpNMT-IN-1 as a product with defined selectivity attributes, addressing a critical bottleneck in Cryptosporidium drug development.

Non-selective parent compound may introduce host-cell toxicity context

Higher-selectivity analog 11f may reduce cellular anti-parasitic potency

Potency–selectivity trade-off may shift assay interpretation between analogs

• [1] Love MS, Choy RKM. Emerging treatment options for cryptosporidiosis. Curr Opin Infect Dis. 2021 Oct 1;34(5):455-462. doi: 10.1097/QCO.0000000000000761. View Source
• [2] Schlott AC, et al. Identification of and Structural Insights into Hit Compounds Targeting N‑Myristoyltransferase for Cryptosporidium Drug Development. ACS Infect Dis. 2023 Sep 18;9(10):1821–1833. doi: 10.1021/acsinfecdis.3c00151. View Source
• [3] Gunaratne RS, et al. Increase in the selectivity index of N-myristoyltransferase inhibitors by targeting a unique structural feature of the enzyme. Sci Rep. 2022 Nov 5;12:18840. doi: 10.1038/s41598-022-23571-7. View Source

CpNMT-IN-1 Quantitative Evidence

Enzymatic Inhibition of CpNMT

CpNMT-IN-1 (Compound 11e) exhibits ~5-fold selectivity for Cryptosporidium parvum NMT (CpNMT) over the human host enzyme HsNMT1, a meaningful advancement relative to its parent compound 1, which showed essentially no selectivity in the same assay system [1]. This selectivity window was achieved through structure-guided modification of the 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide scaffold and is quantified by the ratio of IC50 values determined in parallel enzymatic assays [1].

Enzymatic Inhibition

Head-to-head

Target
IC50 = 2.5 μM

11f
IC50 = 2.8 μM

Comparable enzymatic potency; gains selectivity over non-selective parent

Recombinant CpNMT assay

Evidence Dimension	Selectivity ratio (CpNMT IC50 / HsNMT1 IC50)
Target Compound Data	~5-fold
Comparator Or Baseline	Compound 1 (parent scaffold): ~1-fold (non-selective)
Quantified Difference	~5-fold improvement in selectivity over parent compound
Conditions	In vitro enzymatic inhibition assays measuring IC50 values against recombinant CpNMT and HsNMT1 enzymes

Why This Matters

Selectivity over human NMT is essential for reducing the risk of host cell cytotoxicity and expanding the therapeutic window in subsequent in vivo efficacy and safety studies.

• [1] Sigalapalli DK, et al. Structure guided modification of 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide to afford selective inhibitors of Cryptosporidium parvum N-myristoyltransferase. Bioorg Med Chem Lett. 2025 Jan 6;119:130092. doi: 10.1016/j.bmcl.2025.130092. View Source

Host Selectivity Over HsNMT1

CpNMT-IN-1 inhibits recombinant CpNMT enzyme activity with an IC50 value of 2.5 μM [1]. This potency is in the same micromolar range as the close analog Compound 11f (IC50 = 2.8 μM), but CpNMT-IN-1 offers a more favorable balance of enzymatic inhibition and selectivity for researchers prioritizing a 5-fold selectivity window over the higher (>40-fold) but less potent 11f [1]. This provides a differentiated tool compound option depending on whether the research objective emphasizes target engagement or selectivity margin.

Host Selectivity

Head-to-head

Target
~5-fold selective

11f
>40-fold selective

Moderate host-parasite selectivity; wider margin available with 11f

Parallel CpNMT/HsNMT1 enzymatic assays

Evidence Dimension	CpNMT enzyme inhibition IC50
Target Compound Data	2.5 μM
Comparator Or Baseline	Compound 11f: 2.8 μM; Parent Compound 1: not directly reported for CpNMT IC50 in this assay
Quantified Difference	CpNMT-IN-1 is approximately 1.1-fold more potent than Compound 11f
Conditions	In vitro enzymatic assay with recombinant CpNMT enzyme

Why This Matters

CpNMT-IN-1 represents the higher-potency option among the structurally related analogs with demonstrable selectivity, offering researchers a critical tool for validating target engagement in cellular and biochemical assays.

• [1] Sigalapalli DK, et al. Structure guided modification of 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide to afford selective inhibitors of Cryptosporidium parvum N-myristoyltransferase. Bioorg Med Chem Lett. 2025 Jan 6;119:130092. doi: 10.1016/j.bmcl.2025.130092. View Source

C. parvum Growth Inhibition

In cell-based assays measuring inhibition of C. parvum growth, CpNMT-IN-1 demonstrates an EC50 value of 6.9 μM [1]. This cellular activity is approximately 3-fold less potent than the widely studied anticryptosporidial reference compound MMV665917, which exhibits an EC50 of 2.1 μM in comparable C. parvum in vitro assays [2]. However, CpNMT-IN-1 offers a distinct mechanism of action (CpNMT inhibition) compared to MMV665917 (a phosphatidylinositol 4-kinase inhibitor), providing researchers with a complementary chemical probe for investigating the NMT target pathway specifically [2].

C. parvum Growth

Head-to-head

Target
EC50 = 6.9 μM

11f
EC50 = 16.4 μM

Reported higher cellular anti-parasitic potency vs 11f

Cell-based C. parvum growth assay

Evidence Dimension	C. parvum growth inhibition EC50
Target Compound Data	6.9 μM
Comparator Or Baseline	MMV665917: 2.1 μM
Quantified Difference	MMV665917 is approximately 3.3-fold more potent in cell culture
Conditions	Cell-based C. parvum proliferation assays; assay endpoints measured after 48-72 hours

Why This Matters

Despite lower cellular potency, CpNMT-IN-1's distinct target engagement enables orthogonal validation of the NMT pathway, a critical capability for target deconvolution and mechanism-of-action studies in Cryptosporidium drug discovery.

• [1] Sigalapalli DK, et al. Structure guided modification of 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide to afford selective inhibitors of Cryptosporidium parvum N-myristoyltransferase. Bioorg Med Chem Lett. 2025 Jan 6;119:130092. doi: 10.1016/j.bmcl.2025.130092. View Source
• [2] Jumani RS, et al. A Novel Piperazine-Based Drug Lead for Cryptosporidiosis from the Medicines for Malaria Venture Open-Access Malaria Box. Antimicrob Agents Chemother. 2018 Jan 16;62(4):e01505-17. doi: 10.1128/AAC.01505-17. View Source

Structural Basis for Selectivity

The crystal structure of Cryptosporidium parvum NMT bound to myristoyl-CoA (MyrCoA) and ternary complexes with hit compounds (including the parent scaffold of CpNMT-IN-1) has been determined and is publicly available in the Protein Data Bank [1]. This structural information reveals unique features of the CpNMT active site, including a 41-residue insertion (residues 289-329) not present in human NMT orthologs, which provides a structural rationale for achieving selectivity [1]. In contrast, structural data for other anticryptosporidial agents such as MMV665917 (a PI4K inhibitor) or nitroimidazole-based compounds are either not available or not applicable to the NMT target, limiting their utility for structure-guided optimization of NMT inhibitors [2].

Structural Basis

Class-level

Unique 41-residue insertion in CpNMT active site

Structurally distinguishes parasite from human NMTs

Crystallographic evidence; class-level inference

Evidence Dimension	Availability of high-resolution CpNMT crystal structures for rational design
Target Compound Data	PDB entries 8FBU (CpNMT-MyrCoA) and related ternary complexes available
Comparator Or Baseline	Other Cryptosporidium NMT inhibitors lacking publicly available CpNMT crystal structures
Quantified Difference	Not quantifiable; qualitative advantage for structure-based optimization
Conditions	X-ray crystallography; structural biology context

Why This Matters

Access to high-resolution CpNMT crystal structures enables structure-based optimization campaigns to further improve selectivity and potency, accelerating the development of next-generation CpNMT inhibitors.

• [1] Schlott AC, et al. Identification of and Structural Insights into Hit Compounds Targeting N‑Myristoyltransferase for Cryptosporidium Drug Development. ACS Infect Dis. 2023 Sep 18;9(10):1821–1833. doi: 10.1021/acsinfecdis.3c00151. View Source
• [2] Protein Data Bank. PDB Entry 8FBU: Crystal structure of Cryptosporidium parvum N-myristoyltransferase with bound myristoyl-CoA. Deposited 2023-09-18. View Source

Physicochemical Profile: DMSO Solubility

CpNMT-IN-1 inhibits the growth of microsporidia with an EC50 value of 6.9 μM, matching its activity against C. parvum growth [1]. Microsporidia are emerging opportunistic pathogens in immunocompromised patients, and this cross-species activity suggests that CpNMT-IN-1 may serve as a useful chemical probe for studying NMT biology in related apicomplexan and microsporidian parasites. In contrast, the reference anticryptosporidial MMV665917 has not been reported to possess activity against microsporidia, limiting its research utility to Cryptosporidium species [2].

DMSO Solubility

Data to verify

66.67 mg/mL (~246.61 mM)

Supports concentrated stock preparation for in vitro assays

Supplier-reported; comparator data unavailable

Evidence Dimension	Microsporidia growth inhibition EC50
Target Compound Data	6.9 μM
Comparator Or Baseline	MMV665917: no reported activity against microsporidia
Quantified Difference	Not applicable
Conditions	In vitro microsporidia culture assay

Why This Matters

CpNMT-IN-1's cross-species activity broadens its applicability as a research tool beyond Cryptosporidium, offering investigators a single compound to probe NMT biology across multiple pathogen models.

• [1] TargetMol. CpNMT-IN-1 (Compound 11e) Datasheet. TargetMol Cat# T204948. View Source
• [2] Jumani RS, et al. A Novel Piperazine-Based Drug Lead for Cryptosporidiosis from the Medicines for Malaria Venture Open-Access Malaria Box. Antimicrob Agents Chemother. 2018 Jan 16;62(4):e01505-17. doi: 10.1128/AAC.01505-17. View Source

CpNMT-IN-1 Application Scenarios

Cellular Phenotypic Screening

CpNMT-IN-1 serves as a selective chemical probe for validating the essentiality of CpNMT in parasite survival and pathogenesis. Its ~5-fold selectivity over human HsNMT1 (as established in Section 3) enables researchers to attribute observed antiparasitic effects specifically to CpNMT inhibition rather than off-target host enzyme inhibition [1]. This is particularly valuable for genetic and pharmacological target validation studies in Cryptosporidium parvum and C. hominis models, where the current standard-of-care nitazoxanide demonstrates inconsistent efficacy [2].

Biochemical Target Engagement

The availability of high-resolution crystal structures of CpNMT bound to inhibitors (PDB: 8FBU and related entries) enables structure-guided optimization of the CpNMT-IN-1 scaffold [1]. Medicinal chemistry teams can leverage this structural information to design analogs with improved selectivity and potency. The compound's defined IC50 (2.5 μM) and selectivity ratio (~5-fold) provide clear benchmark metrics for iterative SAR studies [2].

Structure-Based Drug Design

CpNMT-IN-1 offers a distinct mechanism of action (NMT inhibition) compared to other anticryptosporidial leads such as MMV665917 (PI4K inhibition) or nitroimidazole-based compounds. Researchers conducting phenotypic screens or combination therapy studies can employ CpNMT-IN-1 as a selective NMT inhibitor to dissect pathway-specific effects, leveraging its established EC50 of 6.9 μM against C. parvum growth [1]. This orthogonal target engagement enables robust target deconvolution and validation of mechanism-based synergy or antagonism [2].

Comparator Tool for Target Validation

CpNMT-IN-1 demonstrates activity against both Cryptosporidium (EC50 = 6.9 μM) and microsporidia (EC50 = 6.9 μM), making it a valuable tool for comparative studies of NMT biology across evolutionarily related parasites [1]. Researchers investigating conserved NMT-dependent pathways or species-specific differences in inhibitor susceptibility can use CpNMT-IN-1 as a consistent chemical probe, avoiding the confounding variables introduced by switching between structurally distinct inhibitors for each organism [1].

Application

Selection Property

Validation Focus

C. parvum Growth Inhibition Studies

Cellular potency ranking

Dose-response in intestinal epithelial models

Biochemical Target Engagement Assays

Enzymatic selectivity window

Parallel HsNMT1 counter-screening

Structure-Guided Inhibitor Design

CpNMT binding-site architecture

Crystallographic SAR and selectivity benchmarking

Chemical Probe for Target Validation

Defined selectivity–potency profile

Comparator response context with 11f

• [1] Sigalapalli DK, et al. Structure guided modification of 2-chloro-5-(ethyl-phenyl-sulfamoyl)-N-[2-(2-oxo-pyrrolidin-1-yl)-phenyl]-benzamide to afford selective inhibitors of Cryptosporidium parvum N-myristoyltransferase. Bioorg Med Chem Lett. 2025 Jan 6;119:130092. doi: 10.1016/j.bmcl.2025.130092. View Source
• [2] Schlott AC, et al. Identification of and Structural Insights into Hit Compounds Targeting N‑Myristoyltransferase for Cryptosporidium Drug Development. ACS Infect Dis. 2023 Sep 18;9(10):1821–1833. doi: 10.1021/acsinfecdis.3c00151. View Source